Cas no 58846-77-8 (Decyl-β-D-glucopyranoside)

• Product Name: Decyl-β-D-glucopyranoside
• CAS No: 58846-77-8
• MF: C₁₆H₃₂O₆
• MW: 320.421686172485
• MDL: MFCD00063297
• CID: 57332
• PubChem ID: 62142
• Update Time: 2025-10-16

Decyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Decyl-beta-D-glucopyranoside
• Decyl β-D-glucopyranoside
• n-Decyl β-D-glucopyranoside
• N-DECYL-BETA-D-GLUCOPYRANOSIDE
• N-DECYL-β-D-GLUCOPYRANOSIDE
• Decyl-β-D-glucopyranoside
• HY-W127628
• beta-D-Glucoside, decyl
• PLANTACARE 818
• SCHEMBL43334
• Decyl-I(2)-D-glucopyranoside
• CHEMBL1213555
• 1-O-DECYL-.BETA.-D-GLUCOPYRANOSIDE
• F14799
• beta-D-Glucopyranoside, decyl
• Decyl beta-D-glucopyranoside
• CAS-58846-77-8
• NCGC00255576-01
• AKOS016013232
• .beta.-D-Glucopyranoside, decyl
• (2R,3R,4S,5S,6R)-2-decoxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Q891778
• EINECS 261-469-7
• (2R,3R,4S,5S,6R)-2-(decyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 59947-99-8
• Triton X 190
• D5680
• PLANTAREN PS 100
• Decyl fA-D-glucopyranoside [for Biochemical Research]
• AS-17445
• .BETA.-D-GLUCOPYRANOSIDE, DECYL-
• CS-0185829
• Decyl glucoside
• N-Decyl-b-D-glucopyranoside
• UNII-Z17H97EA6Y
• Z17H97EA6Y
• DECYL .BETA.-D-GLUCOSIDE
• Decyl ?-D-glucopyranoside
• PLANTAREN 2000 N UP
• AG-10LK
• PLANTACARE 2000 UP
• Decyl beta -D-glucopyranoside
• (2R,3R,4S,5S,6R)-2-(decyloxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• A-D-glucopyranoside
• DTXCID0021208
• Tox21_301937
• Decyl beta-D-glucopyranoside, >=98% (GC)
• NS00088372
• Decyl
• JDRSMPFHFNXQRB-IBEHDNSVSA-N
• N-DECYL-.BETA.-GLUCOSIDE
• AC-33227
• capryl glucoside
• AG 10 (GLUCOSIDE)
• ORAMIX NS 10
• MFCD00063297
• DTXSID2041208
• 58846-77-8
• DA-72628
• n-Decyl glucoside
• Decyl beta-D-glucoside
• PLANTAREN W 2000
• AVANEL DG 70

• MDL： MFCD00063297
• Inchi： 1S/C16H32O6/c1-2-3-4-5-6-7-8-9-10-21-16-15(20)14(19)13(18)12(11-17)22-16/h12-20H,2-11H2,1H3/t12-,13-,14+,15-,16-/m1/s1
• InChI Key： JDRSMPFHFNXQRB-IBEHDNSVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCCCCCCCCCC

Computed Properties

• Exact Mass: 320.22000
• Monoisotopic Mass: 320.219889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4
• XLogP3: 2.4

Experimental Properties

• Density: 1.1400
• Melting Point: 75°C(lit.)
• Boiling Point: 476.5 °C at 760 mmHg
• Flash Point: 242 °C
• Refractive Index: 1.511
• Solubility: Soluble in methanol
• PSA: 99.38000
• LogP: 0.94360
• Specific Rotation: -27 º (c=1% in EtOH)

Decyl-β-D-glucopyranoside Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• FLUKA BRAND F CODES：3-9
• RTECS：LZ5776531
• Hazardous Material Identification：
• Storage Condition：-20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Decyl-β-D-glucopyranoside

Decyl-β-D-glucopyranoside (CAS No. 58846-77-8): A Versatile Non-Ionic Surfactant for Modern Applications

In the realm of non-ionic surfactants, Decyl-β-D-glucopyranoside (CAS No. 58846-77-8) stands out as a highly effective and environmentally friendly compound. This alkyl polyglucoside derivative is gaining significant attention due to its biodegradability, low toxicity, and excellent surface-active properties. As industries increasingly prioritize sustainable solutions, Decyl-β-D-glucopyranoside has emerged as a key ingredient in formulations ranging from personal care products to agricultural adjuvants.

The molecular structure of Decyl-β-D-glucopyranoside consists of a decyl hydrophobic tail (10-carbon chain) linked to a glucose hydrophilic head through a β-glycosidic bond. This unique configuration provides balanced hydrophilic-lipophilic properties, making it particularly effective in various emulsification and foaming applications. Unlike traditional surfactants derived from petrochemicals, this compound is produced from renewable resources - typically corn starch for the glucose moiety and coconut or palm oil for the fatty alcohol component.

One of the most searched questions regarding Decyl-β-D-glucopyranoside relates to its safety profile. Extensive studies have demonstrated that this surfactant exhibits low irritation potential and good skin compatibility, making it particularly valuable in mild cosmetic formulations. Its biodegradation rate exceeds 90% within 28 days under standard OECD test conditions, addressing growing consumer concerns about environmental persistence of chemical ingredients.

The cleaning performance of Decyl-β-D-glucopyranoside has been a hot topic in formulation chemistry circles. Research shows it provides excellent soil removal capabilities, particularly for oily stains, while maintaining compatibility with various water hardness conditions. This has led to its incorporation in eco-friendly detergents and household cleaners that meet stringent environmental certifications like EU Ecolabel.

In personal care applications, Decyl-β-D-glucopyranoside serves multiple functions beyond its primary role as a surfactant. It enhances the foam quality in shampoos and body washes while improving the spreadability of leave-on products. Recent studies highlight its potential as a penetration enhancer for active ingredients, making it valuable in cosmeceutical formulations. Formulators particularly appreciate its pH stability across a wide range (3-10), allowing flexible use in diverse product types.

The agricultural sector has discovered valuable applications for Decyl-β-D-glucopyranoside as a green adjuvant. Its ability to improve pesticide spreading and leaf coverage while reducing surface tension makes it ideal for crop protection formulations. Unlike conventional adjuvants, it doesn't compromise the phytotoxicity profile of the active ingredients, addressing a major concern in precision agriculture.

From a technical perspective, Decyl-β-D-glucopyranoside typically appears as a clear to slightly yellow viscous liquid with a mild characteristic odor. Its solubility profile shows excellent water solubility combined with limited solubility in polar organic solvents. The critical micelle concentration (CMC) ranges between 0.1-0.3 mM depending on temperature and pH conditions, reflecting its efficient surface activity at relatively low concentrations.

Market analysts note growing demand for Decyl-β-D-glucopyranoside in green chemistry initiatives across multiple industries. The global shift toward bio-based surfactants has created favorable conditions for this compound, with projected annual growth rates exceeding 6% through 2028. Manufacturers are responding by developing improved production processes that enhance purity levels while reducing production costs.

Quality specifications for Decyl-β-D-glucopyranoside typically include parameters such as active matter content (usually ≥60%), residual alcohol content (≤1.0%), and pH value (5.0-7.5 for 10% aqueous solution). Advanced analytical techniques like HPLC-MS are employed to verify the molecular distribution and ensure batch-to-batch consistency, crucial for applications requiring precise performance characteristics.

Emerging research explores novel applications for Decyl-β-D-glucopyranoside in nanotechnology and drug delivery systems. Its ability to form stable micellar structures and vesicles makes it promising for encapsulation technologies. Scientists are particularly interested in its potential for targeted drug release systems due to its enzymatic cleavage properties in specific biological environments.

Formulators working with Decyl-β-D-glucopyranoside should note its compatibility characteristics. It blends well with other non-ionic surfactants and shows reasonable stability in the presence of cationic surfactants, though precipitation may occur at certain ratios. The compound demonstrates excellent electrolyte tolerance, maintaining performance in systems containing significant salt concentrations.

Storage and handling of Decyl-β-D-glucopyranoside require standard precautions for liquid surfactants. Recommended storage temperatures range between 5-30°C in tightly sealed containers to prevent moisture absorption and oxidation. While not classified as hazardous, proper industrial hygiene practices should be maintained during large-scale handling operations.

The environmental advantages of Decyl-β-D-glucopyranoside extend beyond its biodegradability. Life cycle assessments demonstrate lower carbon footprint compared to petrochemical-based surfactants, contributing to its popularity in sustainable product development. Regulatory agencies worldwide generally recognize it as an approved ingredient for various applications, though formulators should verify specific regional requirements.

Looking ahead, innovation in Decyl-β-D-glucopyranoside applications continues to expand. Recent patents describe modified versions with enhanced temperature stability and solubility characteristics, while academic research explores its potential in biomedical applications. As consumer demand for natural-derived ingredients grows across multiple sectors, this versatile surfactant appears poised for continued market expansion and technological advancement.